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Compound of Interest

Compound Name: H-Tyr-beta-ala-OH

Cat. No.: B13766700

Get Quote

Introduction & Mechanistic Basis
H-Tyr-β-Ala-OH is a bioactive dipeptide combining the radical-scavenging power of L-Tyrosine

with the peptidomimetic stability of β-alanine.

Active Moiety: The phenolic hydroxyl group (-OH) on the Tyrosine residue.[1]

Mechanism of Action: It neutralizes reactive oxygen species (ROS) primarily via Proton-

Coupled Electron Transfer (PCET). The phenolic hydrogen is donated to the radical, forming

a stable phenoxy radical intermediate.

The β-Alanine Advantage: Unlike H-Tyr-Ala-OH (all-α), the β-peptide linkage confers

resistance to N-terminal exopeptidases, potentially extending the antioxidant half-life in

biological matrices.

Critical Preparation Protocols
Solubility Warning: Tyrosine-containing peptides can exhibit poor solubility in neutral aqueous

buffers due to π-π stacking of the aromatic rings.

Stock Solution: Prepare at 5–10 mM in ultrapure water.
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Solubilization: If turbidity persists, apply ultrasonication (40 kHz, 10 mins) or adjust pH

slightly to 8.0 using 0.1 M NaOH (the phenolic pKa is ~10, but slight alkalinity aids peptide

solvation).

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles which promote

aggregation.

Experimental Protocols
Protocol A: ABTS Radical Cation Scavenging Assay
Best for: Amphiphilic peptides; measures mixed HAT/SET mechanisms.

Principle: The pre-formed ABTS•+ radical cation (blue-green) is reduced by H-Tyr-β-Ala-OH to

colorless ABTS.

Reagents:

ABTS Stock: 7 mM ABTS in water.[2]

Oxidant: 2.45 mM Potassium Persulfate.[3]

Buffer: 10 mM PBS, pH 7.4.

Workflow:

Generation: Mix ABTS Stock and Oxidant (1:1 v/v). Incubate in the dark at room temperature

(RT) for 12–16 hours.

Dilution: Dilute the activated ABTS•+ solution with PBS until Absorbance at 734 nm (

) is 0.70 ± 0.02.

Assay:

Add 20 µL of H-Tyr-β-Ala-OH (serial dilutions: 0.1 – 2.0 mM).

Add 180 µL of diluted ABTS•+ solution.

Incubate: 6 minutes at RT in the dark.
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Measurement: Read

.

Calculation:

Calculate IC50 via non-linear regression.

Protocol B: ORAC (Oxygen Radical Absorbance Capacity)
Best for: Biological relevance; measures Hydrogen Atom Transfer (HAT).

Principle: Measures the peptide's ability to protect a fluorescent probe (Fluorescein) from

degradation by AAPH-derived peroxyl radicals.

Reagents:

Probe: 75 nM Fluorescein in 75 mM Phosphate Buffer (pH 7.4).

Radical Generator: 153 mM AAPH (prepare fresh).

Standard: Trolox (6.25 – 100 µM).

Workflow:

Plate Setup: In a black 96-well plate, add 25 µL of H-Tyr-β-Ala-OH or Trolox.

Probe Addition: Add 150 µL of Fluorescein solution. Incubate 15 mins at 37°C.

Initiation: Add 25 µL of AAPH.

Kinetics: Monitor Fluorescence (Ex: 485 nm, Em: 520 nm) every 1 minute for 60–90 minutes

until signal decays to baseline.

Data Analysis: Calculate the Area Under the Curve (AUC). Subtract the Blank AUC.

Data Visualization & Logic
Mechanistic Pathway: Radical Scavenging by H-Tyr-β-Ala-OH
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The following diagram illustrates the PCET mechanism where the Tyrosine moiety neutralizes a

free radical (

), stabilized by the peptide backbone.

Mechanism: Proton-Coupled Electron Transfer (PCET)
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Caption: Figure 1. Mechanism of Free Radical Neutralization by H-Tyr-β-Ala-OH via Phenolic

Hydrogen Transfer.

Experimental Workflow: Validated Assay Pipeline
This flowchart ensures a self-validating experimental loop, including critical "Stop/Go"

checkpoints for solubility and stability.
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Caption: Figure 2. Step-by-step experimental workflow for validating antioxidant capacity.

Comparative Data Reference
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When analyzing results, use the following reference ranges for validation. If your H-Tyr-β-Ala-

OH results deviate significantly (>20%) from the "Expected Trend," re-evaluate peptide purity or

solubility.

Compound ABTS IC50 (µM)
TEAC Value (Trolox
Eq.)

Mechanism Note

Trolox (Std) ~15–20 1.00 Standard Reference

L-Tyrosine ~40–50 0.8 – 1.2
Base antioxidant

moiety

Carnosine >500 (Weak) < 0.1
Metal chelator; weak

radical scavenger

H-Tyr-β-Ala-OH ~30–45 1.1 – 1.3
Enhanced stability +

Tyr activity

Interpretation: H-Tyr-β-Ala-OH should perform similarly to L-Tyrosine in immediate scavenging

(ABTS) but may show superior performance in long-duration assays (ORAC) or biological

lysates due to the stability of the β-alanine linkage against peptidases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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